Cas no 23081-86-9 (1-Butyltetrahydro-4(1H)-pyridinone)

1-Butyltetrahydro-4(1H)-pyridinone Properties

Names and Identifiers

• 1-Butylpiperidin-4-one
• 1-Butyltetrahydro-4(1H)-pyridinone
• 4-Piperidinone,1-butyl-
• 1-Butyl-4-piperidone
• 1-n-Butyl-4-piperidone
• N-Butyl-4-piperidinone
• N-Butyl-4-piperidone
• DTXSID50177655
• EN300-1263731
• F83020
• 1-Butyl-4-piperidinone
• A878336
• EINECS 245-420-7
• OCNWYKFGWLGNHZ-UHFFFAOYSA-N
• 4-Piperidinone, 1-butyl-
• SB41291
• VRD4QGL4RP
• l-butyl-4-piperidone
• NS00027350
• AKOS000189586
• CS-0207349
• KA-0838
• SCHEMBL3728839
• 1-butyl4-piperidone
• 23081-86-9
• FT-0638291
• MFCD00023404
• J-504478
• 4-Piperidone, 1-butyl-
• YAA08186
• DB-046070
• +Expand

• MDL： MFCD00023404
• InChIKey： OCNWYKFGWLGNHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO/c1-2-3-6-10-7-4-9(11)5-8-10/h2-8H2,1H3
• SMILES： CCCCN1CCC(=O)CC1

Computed Properties

• Exact Mass: 155.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.131014
• Heavy Atom Count: 11
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 1.38930
• PSA: 20.31000
• Refractive Index: 1.4595 (589.3 nm 25 ºC)
• Boiling Point: 66 ºC (1 Torr)
• Flash Point: 92.1±10.0 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),
• Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),